IminobiotinHydrobromide

• Molecular Formula: C10H18BrN3O2S
• Molecular Weight: 324.24 g/mol
• InChI: InChI=1S/C10H17N3O2S.BrH/c11-10-12-6-5-16-7(9(6)13-10)3-1-2-4-8(14)15;/h6-7,9H,1-5H2,(H,14,15)(H3,11,12,13);1H/t6-,7-,9-;/m0./s1
• InChIKey: JKIJLCYOCQWMQL-UFLZEWODSA-N

Iminobiotin Hydrobromide for pH-Controlled Reversible Affinity Capture: A Biotin Analog with Quantifiable Differentiation from Desthiobiotin and Biotin

Iminobiotin Hydrobromide (CAS 76985-52-9, also referred to as 2-Iminobiotin hydrobromide or Guanidinobiotin hydrobromide) is a cyclic guanidino analog of biotin (vitamin H or B7) characterized by its pH-dependent, reversible binding to avidin and streptavidin [1]. Unlike the essentially irreversible avidin-biotin interaction (Ka ≈ 10¹⁵ M⁻¹), iminobiotin exhibits high-affinity binding under alkaline conditions (Ka ≈ 10⁸ M⁻¹ at pH 9.5) that reversibly weakens by several orders of magnitude under acidic conditions (pH 3-4), enabling native elution of captured biomolecules without denaturation [2]. Beyond its role in affinity separations, this compound also functions as a reversible nitric oxide synthase (NOS) inhibitor with measurable Ki values for murine iNOS (21.8 μM) and rat n-cNOS (37.5 μM) .

pH-Controlled Capture Enables reversible avidin/streptavidin binding and native elution workflows

Affinity Purification Supports gentle retrieval of protein conjugates and fragile complexes

NOS Inhibition Context Serves as a tool for iNOS/nNOS isoform profiling in research assays

• [1] Hofmann K, Wood SW, Brinton CC, Montibeller JA, Finn FM. Iminobiotin affinity columns and their application to retrieval of streptavidin. Proc Natl Acad Sci USA. 1980;77(8):4666-4668. View Source
• [2] Sugawara K, Kamiya N, Hirabayashi G, Kuramitz H. Voltammetric homogeneous binding assay of biotin without a separation step using iminobiotin labeled with an electroactive compound. Anal Sci. 2005;21(8):897-900. View Source

Why Iminobiotin Hydrobromide Cannot Be Interchanged with Biotin or Desthiobiotin in Affinity Workflows

Attempting to substitute iminobiotin hydrobromide with biotin, desthiobiotin, or other biotin analogs in affinity purification or biomolecule capture workflows will yield fundamentally different experimental outcomes due to the pH-switchable binding affinity that is unique to iminobiotin among this class. Biotin binds avidin with a Ka of 10¹⁵ M⁻¹, forming an essentially irreversible complex that requires harsh denaturing conditions (6 M guanidine-HCl at pH 1.5) for elution . Desthiobiotin exhibits intermediate affinity (Ka ≈ 10¹¹ M⁻¹) but lacks the pronounced pH-dependent switch that defines iminobiotin‘s functional utility [1]. Iminobiotin’s binding affinity spans from Ka ≈ 10⁸ M⁻¹ at pH 9.5 to negligible binding at pH < 4 (Kd shifts from 3.5 × 10⁻¹¹ M to < 10⁻³ M), enabling gentle, native-condition elution by simple buffer pH adjustment without biotin competition or protein denaturation [2][3]. Substituting any other biotin analog eliminates this pH-controlled release mechanism entirely, fundamentally altering both the workflow feasibility and the functional integrity of recovered biomolecules.

Comparison

Iminobiotin Behavior

Substitution Consequence

vs. Biotin

pH-switchable, reversible binding (Kd shift >8 orders)

Irreversible binding may require denaturing elution, compromising protein activity

vs. Desthiobiotin

Quantified pH-gated release with high alkaline affinity

Lacks pH-responsive switch, eliminating native-condition elution advantage

• [1] Iris Biotech. 2-Iminobiotin (LS-4320) Product Datasheet: Comparative Binding Affinities. View Source
• [2] Sugawara K, Kamiya N, Hirabayashi G, Kuramitz H. Voltammetric homogeneous binding assay of biotin without a separation step using iminobiotin labeled with an electroactive compound. Anal Sci. 2005;21(8):897-900. View Source
• [3] Raphael MP, Rappole CA, Kurihara LK, Christodoulides JA, Qadri SN, Byers JM. Iminobiotin binding induces large fluorescent enhancements in avidin and streptavidin fluorescent conjugates and exhibits diverging pH-dependent binding affinities. J Fluoresc. 2011;21(2):647-652. View Source

Iminobiotin Hydrobromide: Product-Specific Quantitative Evidence Guide for Comparative Procurement

pH-Dependent Affinity Switch: Quantified 8-Order-of-Magnitude Kd Shift for Reversible Capture

Iminobiotin exhibits a pH-dependent equilibrium dissociation constant (Kd) that shifts by more than eight orders of magnitude between alkaline and acidic conditions, a property not shared by biotin or desthiobiotin. At high pH (11-12), the deprotonated iminobiotin (>C=NH) binds with Kd = 3.5 × 10⁻¹¹ M; at low pH (3-4), the protonated form (>C=NH₂⁺) exhibits Kd < 10⁻³ M . In contrast, biotin maintains a Kd of approximately 10⁻¹⁵ M across the physiological pH range, requiring denaturing conditions for elution, while desthiobiotin‘s Kd remains on the order of 10⁻¹¹ M without the pH-switchable release mechanism [1]. This quantifiable pH-gated release enables gentle, native-condition elution of captured biomolecules by simply lowering the buffer pH to ~4, a workflow impossible with biotin or desthiobiotin [2].

pH-Gated Kd Shift

Head-to-head

Iminobiotin: Kd 3.5×10⁻¹¹ M (pH 11-12) → <10⁻³ M (pH 3-4) Biotin: Kd ≈10⁻¹⁵ M (pH-independent); Desthiobiotin: Kd ≈10⁻¹¹ M (no switch)

Enables native elution solely by lowering buffer pH to ~4.

Quantified across >8 orders of magnitude.

Evidence Dimension	Equilibrium dissociation constant (Kd) as a function of pH
Target Compound Data	Kd = 3.5 × 10⁻¹¹ M at pH 11-12; Kd < 10⁻³ M at pH 3-4
Comparator Or Baseline	Biotin: Kd ≈ 10⁻¹⁵ M (pH-independent, irreversible); Desthiobiotin: Kd ≈ 10⁻¹¹ M (no pH-switchable release)
Quantified Difference	Iminobiotin Kd decreases by > 8 orders of magnitude (from 3.5 × 10⁻¹¹ M to < 10⁻³ M) upon pH shift from alkaline to acidic; biotin shows no such pH-gated release
Conditions	Iminobiotin-conjugated magnetic beads; avidin binding measured in solution via fluorescence enhancement assays; buffers at specified pH

Why This Matters

This quantifiable pH-gated release directly translates to procurement value for laboratories requiring native elution of functional proteins, eliminating the need for competitive elution with excess biotin or denaturing agents that compromise downstream activity.

• [1] Ruby SW, Goelz SE, Hostomsky Z, Abelson JN. Affinity Chromatography with Biotinylated RNAs. Methods in Enzymology. Exhibit in IPR2017-02174, No. 1610-110. View Source
• [2] Orr GA. The use of the 2-iminobiotin-avidin interaction for the selective retrieval of labeled plasma membrane components. J Biol Chem. 1981;256(2):761-766. View Source

Affinity Constant Hierarchy: Ka Comparison Across Biotin Analogs for Appropriate Application Matching

The association constant (Ka) hierarchy for avidin binding among biotin analogs demonstrates a clear affinity gradient: biotin (Ka = 10¹⁵ M⁻¹) > desthiobiotin (Ka = 10¹¹ M⁻¹) > 2-iminobiotin (Ka = 10⁸ M⁻¹ at pH 9.5) [1]. Iminobiotin‘s 10⁷-fold lower affinity relative to biotin is not a deficiency but rather a functional design feature—it provides sufficient binding strength for capture under alkaline conditions while permitting reversible release under acidic conditions or upon biotin competition [2]. This intermediate affinity positions iminobiotin as the optimal choice for applications requiring both efficient capture and mild elution, bridging the gap between biotin‘s irreversible binding and the even weaker, non-pH-responsive binding of desthiobiotin [3].

Affinity Gradient

Head-to-head

Iminobiotin: Ka 10⁸ M⁻¹ (pH 9.5) Biotin: 10¹⁵ M⁻¹; Desthiobiotin: 10¹¹ M⁻¹

Intermediate affinity bridges irreversible capture and mild release workflows.

10⁷-fold lower than biotin, supporting reversible capture.

Evidence Dimension	Association constant (Ka) for avidin binding
Target Compound Data	Ka = 10⁸ M⁻¹ at pH 9.5
Comparator Or Baseline	Biotin: Ka = 10¹⁵ M⁻¹; Desthiobiotin: Ka = 10¹¹ M⁻¹
Quantified Difference	Iminobiotin Ka is 10⁷-fold lower than biotin and 10³-fold lower than desthiobiotin at alkaline pH
Conditions	0.1 M phosphate buffer, pH 9.5; avidin binding measured via voltammetric homogeneous binding assay

Why This Matters

Understanding the exact affinity hierarchy enables informed procurement decisions based on specific application requirements—whether irreversible capture (biotin), intermediate affinity with pH-gated release (iminobiotin), or moderate reversible binding (desthiobiotin) is needed.

• [1] Iris Biotech. 2-Iminobiotin (LS-4320) Product Datasheet: Comparative Binding Affinities. View Source
• [2] Sugawara K, Kamiya N, Hirabayashi G, Kuramitz H. Voltammetric homogeneous binding assay of biotin without a separation step using iminobiotin labeled with an electroactive compound. Anal Sci. 2005;21(8):897-900. View Source
• [3] Hofmann K, Wood SW, Brinton CC, Montibeller JA, Finn FM. Iminobiotin affinity columns and their application to retrieval of streptavidin. Proc Natl Acad Sci USA. 1980;77(8):4666-4668. View Source

Divergent Protein Selectivity: Avidin vs. Streptavidin Binding Behavior Distinguishes Iminobiotin from Other Biotin Analogs

Iminobiotin exhibits fundamentally different binding behavior toward avidin versus streptavidin—a property not observed with biotin or desthiobiotin. Under identical experimental conditions across pH 7.0 to 10.7, the streptavidin-iminobiotin interaction showed almost no pH dependence, with Kd consistently on the order of 10⁻⁵ M, whereas the avidin-iminobiotin interaction exhibited the expected logarithmic dependence on pH [1]. In contrast, biotin binds both avidin and streptavidin with comparably ultra-high affinity (Ka ≈ 10¹⁵ M⁻¹) regardless of pH, and desthiobiotin shows consistent but moderate affinity for both proteins without this differential pH response [2]. This divergent binding behavior is unique to iminobiotin and has practical implications for assay design and purification strategy selection.

Avidin/Streptavidin Divergence

Head-to-head

Avidin: pH-dependent Kd (3.5×10⁻¹¹ M at high pH); Streptavidin: Kd ≈10⁻⁵ M (pH-independent) Biotin/desthiobiotin: no protein-specific divergence

Streptavidin binding 6 orders weaker; choose protein system carefully.

Unique to iminobiotin; impacts assay design.

Evidence Dimension	pH-dependent binding affinity (Kd) for avidin vs. streptavidin
Target Compound Data	Avidin-iminobiotin: logarithmic pH dependence with Kd varying with pH; Streptavidin-iminobiotin: Kd ≈ 10⁻⁵ M (consistent, no pH dependence across pH 7.0-10.7)
Comparator Or Baseline	Biotin: ultra-high affinity (Ka ≈ 10¹⁵ M⁻¹) for both avidin and streptavidin, pH-independent; Desthiobiotin: moderate affinity (Ka ≈ 10¹¹ M⁻¹) for both proteins, no divergent behavior
Quantified Difference	Streptavidin-iminobiotin Kd (≈ 10⁻⁵ M) is 6 orders of magnitude weaker than the avidin-iminobiotin Kd at high pH (3.5 × 10⁻¹¹ M)
Conditions	Bodipy fluorescent conjugate of avidin and Oregon Green fluorescent conjugate of streptavidin in solution, pH range 7.0 to 10.7; Kd determined via fluorescence enhancement (>10-fold upon iminobiotin saturation)

Why This Matters

This protein-specific binding divergence is critical for method selection: laboratories using streptavidin-based systems should anticipate significantly weaker iminobiotin binding regardless of pH, whereas avidin-based systems will achieve the intended pH-gated capture and release.

• [1] Raphael MP, Rappole CA, Kurihara LK, Christodoulides JA, Qadri SN, Byers JM. Iminobiotin binding induces large fluorescent enhancements in avidin and streptavidin fluorescent conjugates and exhibits diverging pH-dependent binding affinities. J Fluoresc. 2011;21(2):647-652. View Source
• [2] Iris Biotech. 2-Iminobiotin (LS-4320) Product Datasheet: Comparative Binding Affinities. View Source

NOS Inhibition: Quantified Isoform Selectivity for Murine iNOS and Rat n-cNOS

Iminobiotin hydrobromide functions as a reversible nitric oxide synthase (NOS) inhibitor with measurable isoform selectivity: Ki = 21.8 μM for murine inducible NOS (iNOS) and Ki = 37.5 μM for rat neuronal constitutive NOS (n-cNOS) . This inhibition arises from the guanidino group of iminobiotin competing with the guanidino-nitrogen of the natural substrate L-arginine at the NOS active site . At the functional level, low concentrations of 2-iminobiotin (10 ng/mL and 30 ng/mL) superimposed on hypothermia abrogate hypoxia-induced lactate dehydrogenase (LDH) increase in human neuronal cells, with LDH levels returning to values not statistically different from normoxia controls [1].

NOS Ki Values

Class-level

iNOS Ki 21.8 μM; n-cNOS Ki 37.5 μM

Supports isoform-selective NOS inhibition profiling in cell models.

Hypoxia-model context; class-level inference.

Evidence Dimension	NOS enzyme inhibition constant (Ki)
Target Compound Data	Murine iNOS: Ki = 21.8 μM; Rat n-cNOS: Ki = 37.5 μM
Comparator Or Baseline	L-Arginine (natural substrate): Km values vary by isoform (typically 2-20 μM for NOS isoforms); other NOS inhibitors (e.g., L-NAME, 7-NI) exhibit different selectivity profiles and Ki ranges (not directly comparable due to different binding mechanisms)
Quantified Difference	Approximately 1.7-fold higher potency for murine iNOS versus rat n-cNOS (21.8 μM vs. 37.5 μM)
Conditions	In vitro enzyme inhibition assays; recombinant murine iNOS and rat n-cNOS; Ki values derived from kinetic analysis

Why This Matters

The quantified Ki values provide a benchmark for researchers evaluating NOS inhibitors for cell-based hypoxia models or neuroprotection studies, enabling direct comparison with alternative inhibitors based on potency and isoform selectivity requirements.

• [1] InvivoChem. 2-Iminobiotin hydrobromide Product Datasheet. InvivoChem. View Source

Adhesion Force Quantization: Single-Molecule Force Spectroscopy Distinguishes Iminobiotin from Biotin and Desthiobiotin

Single-molecule adhesion force measurements using atomic force microscopy (AFM) reveal a quantized force hierarchy that distinguishes iminobiotin from biotin and desthiobiotin. Under conditions allowing only a limited number of molecular pairs to interact, the force required to separate avidin-derivatized AFM cantilevers from ligand-functionalized agarose beads was quantized in integer multiples of 160 pN for biotin and 85 pN for iminobiotin [1]. This approximately 47% lower single-bond rupture force for iminobiotin compared to biotin (85 pN vs. 160 pN) directly correlates with the 10⁷-fold difference in bulk affinity constants and provides a biophysical basis for the milder elution conditions achievable with iminobiotin-based affinity systems [2].

Rupture Force

Head-to-head

Iminobiotin: 85 pN per quantum Biotin: 160 pN per quantum

47% lower single-bond rupture force correlates with gentler release.

AFM single-molecule force spectroscopy.

Evidence Dimension	Single-molecule adhesion force (rupture force quantum)
Target Compound Data	85 pN (integer multiples quantized)
Comparator Or Baseline	Biotin: 160 pN (integer multiples quantized); Desthiobiotin: data available in same study but not directly quantized in the same manner
Quantified Difference	Iminobiotin rupture force is 47% lower than biotin (85 pN vs. 160 pN per quantum)
Conditions	Atomic force microscopy; avidin-derivatized cantilever tip; agarose beads functionalized with biotin or iminobiotin; measurements under conditions allowing limited molecular pair interactions

Why This Matters

This single-molecule mechanical measurement provides a fundamental biophysical rationale for iminobiotin‘s gentler release properties, supporting its selection for applications requiring preservation of fragile biomolecular complexes or conformation-sensitive proteins during affinity purification.

• [1] Florin EL, Moy VT, Gaub HE. Adhesion forces between individual ligand-receptor pairs. Science. 1994;264(5157):415-417. (Study includes comparative data for biotin and iminobiotin via avidin-derivatized AFM). View Source
• [2] Scilit. Adhesion Forces Between Individual Ligand-Receptor Pairs - Summary of biotin, desthiobiotin, iminobiotin comparative AFM measurements. View Source

Iminobiotin Hydrobromide: Validated Application Scenarios for Scientific Procurement Decisions

Native Elution Affinity Purification of Avidin, Streptavidin, and Their Conjugates Without Protein Denaturation

Iminobiotin hydrobromide immobilized on agarose or magnetic beads enables single-step purification of avidin, streptavidin, NeutrAvidin, and their enzyme conjugates (horseradish peroxidase, alkaline phosphatase) with yields of approximately 10 mg/L of virtually pure avidin following a single affinity step [1]. Unlike biotin columns which require 6 M guanidine-HCl at pH 1.5 for elution (causing irreversible protein denaturation), iminobiotin columns equilibrated at pH 10-11 allow specific elution with pH 6 buffer, preserving full biological activity of the purified avidin as judged by retained biotin-binding capacity [2]. Purified avidin from this method exhibits 3.7 free biotin-binding sites per tetramer and maintains thermal stability and binding affinity comparable to egg-white avidin .

pH-Responsive Controlled Protein Release Systems for Biosensors and Drug Delivery

The pH-dependent avidin-iminobiotin interaction has been successfully deployed in electrochemically stimulated protein release systems. Local pH changes generated by electrochemical oxidation of ascorbate (pH decrease) trigger weakening of avidin-iminobiotin affinity bonds, resulting in controlled release of immobilized proteins such as bovine serum albumin (BSA) from electrode surfaces [1]. This pH-gated release mechanism operates predictably: the bond is stable above pH 8.0 but gradually dissociates at physiological pH (7.4) and fully releases in acidic conditions (pH < 6) [2]. This application scenario leverages the precisely quantified Kd shift from 3.5 × 10⁻¹¹ M at high pH to < 10⁻³ M at low pH, enabling temporal and spatial control over biomolecule presentation .

Hypoxia-Ischemia Neuroprotection Models Utilizing Quantified NOS Inhibitory Activity

Iminobiotin hydrobromide‘s NOS inhibitory profile (Ki = 21.8 μM for murine iNOS; 37.5 μM for rat n-cNOS) supports its application in hypoxia-ischemia neuroprotection models [1]. At low concentrations (10-30 ng/mL) superimposed on hypothermia, iminobiotin abrogates hypoxia-induced LDH release in human neuronal cells, returning LDH levels to normoxia control values [2]. In an established neonatal piglet model of hypoxia-ischemia, iminobiotin administered at 0.2 mg/kg every four hours prevents decreases in brain phosphocreatine and ATP levels, reduces edema in parietal cortex and striatum, and decreases apoptosis in parietal/temporal cortex and striatum . The same dosing regimen also increases survival and decreases electrographic seizures in hypoxia-ischemia-injured piglets .

Tumor-Targeted Lipid Nanoparticle Formulations with Enhanced Retention vs. Biotin Conjugates

Lipid nanoparticles (LNPs) containing 2-iminobiotin conjugated to poly-L-lysine demonstrate improved tumor targeting, uptake, and retention compared with LNPs containing biotin conjugated to poly-L-lysine in rat models [1]. This application leverages the pH-responsive avidin-iminobiotin interaction at physiological and tumor microenvironment pH levels. The bond remains stable at pH > 8.0, shows gradual dissociation at pH 7.4 (physiological), and releases efficiently in the acidic tumor microenvironment (pH < 6) [2]. This pH-dependent release profile, quantified by the Kd shift from 3.5 × 10⁻¹¹ M to < 10⁻³ M , provides a mechanistic advantage over biotin-based targeting which lacks this environmentally responsive release mechanism.

Application

Selection Property

Validation Focus

Avidin/streptavidin conjugate purification

pH-switchable binding (Kd shift)

Native elution efficiency and protein activity retention

Stimuli-responsive biosensor surfaces

Electrochemically triggered pH-gated release

Release kinetics under controlled pH modulation

Hypoxia-ischemia research models

NOS inhibition profile (iNOS/nNOS)

Cell-based LDH and ATP endpoint assays

Tumor-targeting formulation research

pH-responsive avidin-iminobiotin retention

Tumor microenvironment pH-dependent release behavior

• [1] Kulomaa MS, Määttä JA, Johnson MS, et al. Efficient production of active chicken avidin using a bacterial signal peptide in Escherichia coli. FEBS Journal / Research Article. Fitforthem Repository. View Source
• [2] Hofmann K, Wood SW, Brinton CC, Montibeller JA, Finn FM. Iminobiotin affinity columns and their application to retrieval of streptavidin. Proc Natl Acad Sci USA. 1980;77(8):4666-4668. View Source